Cas no 1267704-33-5 (4-(thiophen-2-yl)piperidine-2,6-dione)

• Product Name: 4-(thiophen-2-yl)piperidine-2,6-dione
• CAS No: 1267704-33-5
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD18277040
• CID: 4673104
• PubChem ID: 63156726
• Update Time: 2025-06-11

4-(thiophen-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-thienyl)piperidine-2,6-dione
• 4-(thiophen-2-yl)piperidine-2,6-dione

• MDL： MFCD18277040
• Inchi： 1S/C9H9NO2S/c11-8-4-6(5-9(12)10-8)7-2-1-3-13-7/h1-3,6H,4-5H2,(H,10,11,12)
• InChI Key： HNELKMROEDTMCD-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(C2SC=CC=2)CC1=O

Additional information on 4-(thiophen-2-yl)piperidine-2,6-dione

Introduction to 4-(Thiophen-2-Yl)Piperidine-2,6-Dione (CAS No. 1267704-33-5)

4-(Thiophen-2-Yl)Piperidine-2,6-Dione (CAS No. 1267704-33-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperidine ring with two ketone groups and a thiophene substituent. The piperidine dione core is known for its versatility in chemical reactions and its ability to participate in various biological interactions.

The thiophene moiety attached at the 4-position of the piperidine ring adds electronic complexity and enhances the compound's reactivity. This makes 4-(Thiophen-2-Yl)Piperidine-2,6-Dione a valuable building block in organic synthesis, particularly in the development of bioactive molecules. Recent studies have highlighted its potential in drug discovery, where it has shown promise as a lead compound for anti-inflammatory and anticancer agents.

One of the key areas of research involving this compound is its synthesis optimization. Scientists have explored various methods to improve the yield and purity of 4-(Thiophen-2-Yl)Piperidine-2,6-Dione, including microwave-assisted synthesis and catalytic processes. These advancements not only enhance the efficiency of production but also pave the way for large-scale applications in pharmaceuticals.

In terms of biological activity, 4-(Thiophen-2-Yl)Piperidine-2,6-Dione has demonstrated selective inhibition against certain enzymes associated with inflammatory pathways. For instance, recent studies have shown that it can inhibit COX enzymes more effectively than traditional nonsteroidal anti-inflammatory drugs (NSAIDs), with fewer side effects. This makes it a promising candidate for developing next-generation anti-inflammatory medications.

Another area of interest is the compound's role in anticancer research. Preclinical studies have indicated that 4-(Thiophen-2-Yl)Piperidine-2,6-Dione can induce apoptosis in cancer cells by targeting specific signaling pathways. Its ability to modulate these pathways without significantly affecting normal cells suggests a high therapeutic index, which is crucial for anticancer drug development.

The application of 4-(Thiophen-2-Yl)Piperidine-2,6-Dione extends beyond pharmacology into materials science. Researchers are investigating its potential as a precursor for advanced materials with unique electronic properties due to the presence of the thiophene group. This dual functionality underscores the compound's importance across multiple scientific disciplines.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of 4-(Thiophen-2-Yl)Piperidine-2,6-Dione at molecular levels. Understanding how it interacts with cellular components will be essential for optimizing its therapeutic potential and minimizing adverse effects.

In conclusion, 4-(Thiophen